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Compound of Interest

Compound Name:
Cyclohexanone, 2-(3-

hydroxyphenyl)-

CAS No.: 41179-12-8

Cat. No.: B14660191

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Importance of 2-(3-
hydroxyphenyl)cyclohexanone
2-(3-hydroxyphenyl)cyclohexanone is a versatile bifunctional building block crucial in medicinal

chemistry and organic synthesis. Its structure, featuring a reactive ketone and a nucleophilic

phenol on a conformationally defined cyclohexane scaffold, makes it an ideal precursor for a

wide range of complex molecules, including novel therapeutic agents and natural product

analogs. The demand for efficient, reliable, and scalable synthetic routes to this compound is

driven by its potential in the development of new pharmaceuticals.

This guide provides a detailed exploration of scalable synthetic strategies for 2-(3-

hydroxyphenyl)cyclohexanone. Moving beyond a simple recitation of steps, we will delve into

the mechanistic rationale behind two robust synthetic pathways, offering field-proven insights to

enable successful synthesis and scale-up. The protocols described herein are designed to be
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self-validating systems, with integrated troubleshooting and optimization advice grounded in

established chemical principles.

Comparative Overview of Synthetic Strategies
The synthesis of 2-arylcyclohexanones can be approached through several established

methodologies. The selection of an optimal route depends on factors such as starting material

cost and availability, desired scale, and tolerance for specific reaction conditions.
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Based on this analysis, we will focus on the two most practical and scalable approaches for a

typical laboratory or pilot-plant setting: a modified Aldol/Michael pathway and a Palladium-

catalyzed Suzuki-Miyaura coupling.

Method 1: A Scalable Aldol Condensation and
Cyclization Approach
This strategy builds the target molecule from simple, inexpensive precursors using classic

carbon-carbon bond-forming reactions. The sequence involves an initial aldol condensation to

create a key intermediate, which then participates in a Michael addition and subsequent

intramolecular cyclization, echoing the principles of the renowned Robinson annulation.[8][9]

Reaction Workflow: Aldol/Cyclization Pathway
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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